Cas no 248936-60-9 (2',3,4-Trifluoro-4''-propyl-1,1':4',1''-terphenyl)

• Product Name: 2',3,4-Trifluoro-4''-propyl-1,1':4',1''-terphenyl
• CAS No: 248936-60-9
• MF: C₂₁H₁₇F₃
• MW: 326.354896306992
• CID: 830205
• PubChem ID: 354334773
• Update Time: 2025-05-19

2',3,4-Trifluoro-4''-propyl-1,1':4',1''-terphenyl Chemical and Physical Properties

Names and Identifiers

• 2',3,4-Trifluoro-4''-propyl-1,1':4',1''-terphenyl
• 1,2-difluoro-4-[2-fluoro-4-(4-propylphenyl)phenyl]benzene
• 2',3,4-Trifluoro-4''-propyl-p-terphenyl
• MNDRQVSIWFDBFZ-UHFFFAOYSA-N
• YJA93660
• DB-024670
• CS-0183017
• SCHEMBL16258018
• 2',3,4-TRIFLUORO-4'-PROPYL-1,1'
• 248936-60-9
• MFCD20488039
• T3419
• SB66606
• T72158
• 2',3,4-Trifluoro-4''-propyl-1,1':4',1'-terphenyl

• MDL： MFCD20488039
• Inchi： 1S/C21H17F3/c1-2-3-14-4-6-15(7-5-14)16-8-10-18(20(23)12-16)17-9-11-19(22)21(24)13-17/h4-13H,2-3H2,1H3
• InChI Key： MNDRQVSIWFDBFZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=C(C=1)F)F)C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 326.12823503g/mol
• Monoisotopic Mass: 326.12823503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls

Additional information on 2',3,4-Trifluoro-4''-propyl-1,1':4',1''-terphenyl

Recent Advances in the Study of 2',3,4-Trifluoro-4''-propyl-1,1':4',1''-terphenyl (CAS: 248936-60-9)

The compound 2',3,4-Trifluoro-4''-propyl-1,1':4',1''-terphenyl (CAS: 248936-60-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This terphenyl derivative, characterized by its unique fluorinated and propyl-substituted structure, has shown promising potential in various applications, including drug development, material science, and liquid crystal technology. Recent studies have focused on elucidating its synthesis pathways, physicochemical properties, and biological activities, providing valuable insights into its utility in advanced research and industrial applications.

One of the key areas of investigation has been the synthesis and optimization of 2',3,4-Trifluoro-4''-propyl-1,1':4',1''-terphenyl. Researchers have developed novel catalytic methods to enhance the yield and purity of this compound, leveraging palladium-catalyzed cross-coupling reactions and other advanced techniques. These advancements have not only improved the scalability of production but also reduced the environmental impact of synthetic processes, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In the realm of drug discovery, 2',3,4-Trifluoro-4''-propyl-1,1':4',1''-terphenyl has been explored for its potential as a scaffold for designing bioactive molecules. Preliminary studies indicate that its rigid terphenyl core and fluorinated substituents contribute to enhanced binding affinity and metabolic stability, making it a candidate for targeting protein-protein interactions and enzyme inhibition. Recent in vitro assays have demonstrated its efficacy in modulating specific biological pathways, though further in vivo studies are required to validate these findings and assess its therapeutic potential.

Beyond pharmaceuticals, this compound has also found applications in material science, particularly in the development of liquid crystal displays (LCDs). Its unique molecular structure imparts desirable mesomorphic properties, such as high thermal stability and low viscosity, which are critical for optimizing the performance of liquid crystal materials. Recent patents and industry reports highlight its incorporation into next-generation LCD technologies, underscoring its versatility and commercial value.

In conclusion, the ongoing research on 2',3,4-Trifluoro-4''-propyl-1,1':4',1''-terphenyl (CAS: 248936-60-9) underscores its multifaceted potential in both scientific and industrial contexts. Continued exploration of its synthesis, biological activity, and material applications is expected to yield further breakthroughs, solidifying its role as a valuable compound in the chemical biology and pharmaceutical landscape. Future studies should prioritize translational research to bridge the gap between laboratory findings and real-world applications.